![molecular formula C9H5BrN2O2S B2723211 2-(5-Bromothiophen-2-yl)pyrimidine-5-carboxylic acid CAS No. 1343187-78-9](/img/structure/B2723211.png)
2-(5-Bromothiophen-2-yl)pyrimidine-5-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“2-(5-Bromothiophen-2-yl)pyrimidine-5-carboxylic acid” is a chemical compound with the CAS Number: 1343187-78-9 . It has a molecular weight of 285.12 . The compound is a powder at room temperature .
Molecular Structure Analysis
The InChI Code for this compound is 1S/C9H5BrN2O2S/c10-7-2-1-6 (15-7)8-11-3-5 (4-12-8)9 (13)14/h1-4H, (H,13,14) . This indicates that the compound has a complex structure with bromine, nitrogen, oxygen, and sulfur atoms. Unfortunately, specific details about the molecular structure of this compound are not available in the search results.Physical And Chemical Properties Analysis
“2-(5-Bromothiophen-2-yl)pyrimidine-5-carboxylic acid” is a powder at room temperature . It has a molecular weight of 285.12 .Scientific Research Applications
- In a study by Zhang et al. (2020), some derivatives of 2-(5-bromothiophen-2-yl)pyrimidine-5-carboxylic acid displayed better anti-fibrosis activity than Pirfenidone (PFD) on hepatic stellate cells (HSC-T6) . Anti-fibrosis agents are crucial for treating liver fibrosis, a condition characterized by excessive accumulation of scar tissue.
- 2-(5-Bromothiophen-2-yl)pyrimidine-5-carboxylic acid can serve as a precursor for radiolabeled compounds. For instance, it was used to prepare 5-[^18F]fluoro-2-thiophene carboxaldehyde, which has applications in positron emission tomography (PET) imaging . PET imaging is valuable for visualizing biological processes and diagnosing diseases.
- Researchers have employed this compound in parallel synthesis strategies. It was part of a study by Krasavin et al. (2012) where they synthesized novel 2-substituted 6-(5-oxo-1-phenylpyrrolidin-3-yl)pyrimidines . Parallel synthesis allows efficient exploration of chemical space and the rapid generation of diverse derivatives.
Anti-Fibrosis Activity
Radiopharmaceutical Synthesis
Parallel Synthesis of Derivatives
Safety and Hazards
The compound has been classified with the GHS07 pictogram, indicating that it may cause certain health hazards . The hazard statements associated with the compound include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) .
properties
IUPAC Name |
2-(5-bromothiophen-2-yl)pyrimidine-5-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H5BrN2O2S/c10-7-2-1-6(15-7)8-11-3-5(4-12-8)9(13)14/h1-4H,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VNZVRPJDKCJJEH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(SC(=C1)Br)C2=NC=C(C=N2)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H5BrN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.12 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(5-Bromothiophen-2-yl)pyrimidine-5-carboxylic acid | |
CAS RN |
1343187-78-9 |
Source
|
Record name | 2-(5-bromothiophen-2-yl)pyrimidine-5-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.